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For Researchers, Scientists, and Drug Development Professionals

Introduction
PFI-90 is a small molecule compound identified as a selective inhibitor of Lysine Demethylase

3B (KDM3B), an enzyme that plays a crucial role in epigenetic regulation.[1][2] KDM3B, also

known as JMJD1B, specifically removes mono- and di-methyl groups from histone H3 at lysine

9 (H3K9me1/2), a modification generally associated with transcriptional repression.[3][4] By

erasing these repressive marks, KDM3B functions as a transcriptional co-activator, and its

dysregulation has been implicated in various diseases, including several types of cancer.[5][6]

This technical guide provides a comprehensive overview of PFI-90, detailing its mechanism of

action, biochemical and cellular activities, and the experimental protocols used for its

characterization. It is intended to serve as a core resource for researchers investigating

KDM3B biology and for professionals in the field of drug development exploring new epigenetic

therapies.
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PFI-90 is a derivative of PFI-63 with improved water solubility and potency.[7][8] Its key

chemical properties are summarized below.

Property Value

Molecular Formula C₁₁H₁₀N₄O

Molecular Weight 214.22 g/mol [9]

CAS Number 53995-62-3[9]

Appearance White to beige powder

Solubility

DMSO: ~40-43 mg/mL[1][9]Ethanol: ~20 mg/mL

(requires sonication/heating)[9]Water:

Insoluble[10]

Mechanism of Action
PFI-90 functions as a competitive inhibitor of KDM3B. It is believed to directly target and bind to

the metal ions within the catalytic active site of the Jumonji C (JmjC) domain of KDM3B,

thereby blocking its demethylase activity. This inhibition prevents the removal of methyl groups

from H3K9. Consequently, treatment with PFI-90 leads to an increase in the global levels of the

repressive H3K9me2 mark.[7][11] This enhanced methylation at gene promoters and regulatory

regions, particularly at the binding sites of transcription factors like PAX3-FOXO1, leads to

chromatin compaction and transcriptional repression of target oncogenes.[7][11]

While PFI-90 shows the highest potency for KDM3B, it also exhibits inhibitory activity against

other histone demethylases, notably KDM1A and KDM5A.[7][11] Inhibition of these enzymes,

which target H3K4, results in an increase in H3K4 methylation, an activating mark. This multi-

KDM inhibitory profile contributes to its overall biological effect in cancer cells.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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